Cas no 198573-02-3 (3-methoxy-2H-1,4-benzoxazine)

3-methoxy-2H-1,4-benzoxazine structure
3-methoxy-2H-1,4-benzoxazine structure
Product Name:3-methoxy-2H-1,4-benzoxazine
CAS No:198573-02-3
MF:C9H9NO2
MW:163.173262357712
CID:6375224
PubChem ID:85755667
Update Time:2024-01-10

3-methoxy-2H-1,4-benzoxazine Chemical and Physical Properties

Names and Identifiers

    • 3-methoxy-2H-1,4-benzoxazine
    • EN300-1645797
    • 198573-02-3
    • Inchi: 1S/C9H9NO2/c1-11-9-6-12-8-5-3-2-4-7(8)10-9/h2-5H,6H2,1H3
    • InChI Key: QQXBBHKXHNNSFT-UHFFFAOYSA-N
    • SMILES: O1CC(=NC2C=CC=CC1=2)OC

Computed Properties

  • Exact Mass: 163.063328530g/mol
  • Monoisotopic Mass: 163.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 30.8Ų

3-methoxy-2H-1,4-benzoxazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1645797-0.05g
3-methoxy-2H-1,4-benzoxazine
198573-02-3
0.05g
$612.0 2023-06-05
Enamine
EN300-1645797-0.1g
3-methoxy-2H-1,4-benzoxazine
198573-02-3
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$640.0 2023-06-05
Enamine
EN300-1645797-0.25g
3-methoxy-2H-1,4-benzoxazine
198573-02-3
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$670.0 2023-06-05
Enamine
EN300-1645797-0.5g
3-methoxy-2H-1,4-benzoxazine
198573-02-3
0.5g
$699.0 2023-06-05
Enamine
EN300-1645797-1.0g
3-methoxy-2H-1,4-benzoxazine
198573-02-3
1g
$728.0 2023-06-05
Enamine
EN300-1645797-2.5g
3-methoxy-2H-1,4-benzoxazine
198573-02-3
2.5g
$1428.0 2023-06-05
Enamine
EN300-1645797-5.0g
3-methoxy-2H-1,4-benzoxazine
198573-02-3
5g
$2110.0 2023-06-05
Enamine
EN300-1645797-10.0g
3-methoxy-2H-1,4-benzoxazine
198573-02-3
10g
$3131.0 2023-06-05
Enamine
EN300-1645797-50mg
3-methoxy-2H-1,4-benzoxazine
198573-02-3
50mg
$612.0 2023-09-22
Enamine
EN300-1645797-100mg
3-methoxy-2H-1,4-benzoxazine
198573-02-3
100mg
$640.0 2023-09-22
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